Cas no 2227907-84-6 (rac-(1R,2S)-2-(methoxymethyl)cyclohexan-1-ol)

• Product Name: rac-(1R,2S)-2-(methoxymethyl)cyclohexan-1-ol
• CAS No: 2227907-84-6
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 6258692
• PubChem ID: 92155480
• Update Time: 2025-05-22

rac-(1R,2S)-2-(methoxymethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(methoxymethyl)cyclohexan-1-ol
• EN300-1637288
• 2227907-84-6

• Inchi： 1S/C8H16O2/c1-10-6-7-4-2-3-5-8(7)9/h7-9H,2-6H2,1H3/t7-,8+/m0/s1
• InChI Key： UPMMYLWDJQWMBB-JGVFFNPUSA-N
• SMILES： O[C@@H]1CCCC[C@H]1COC

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-(1R,2S)-2-(methoxymethyl)cyclohexan-1-ol

Rac-(1R,2S)-2-(methoxymethyl)cyclohexan-1-ol: A Comprehensive Overview

The compound rac-(1R,2S)-2-(methoxymethyl)cyclohexan-1-ol, identified by the CAS number 2227907-84-6, is a chiral alcohol with a cyclohexane backbone. This molecule has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. The compound's stereochemistry, specifically the (1R,2S) configuration, plays a crucial role in its biological activity and pharmacokinetic profile.

Recent studies have highlighted the importance of chiral centers in drug design, and rac-(1R,2S)-2-(methoxymethyl)cyclohexan-1-ol serves as an excellent example of how stereochemistry can influence molecular behavior. Researchers have explored its potential as a building block for more complex molecules, particularly in the synthesis of bioactive compounds. Its cyclohexane ring provides a rigid framework that can be further functionalized to enhance specific pharmacological properties.

The synthesis of rac-(1R,2S)-2-(methoxymethyl)cyclohexan-1-ol involves multi-step processes that require precise control over stereochemistry. One common approach involves the use of asymmetric catalysis to achieve high enantiomeric excess. This method not only ensures the desired stereochemical outcome but also aligns with green chemistry principles by minimizing waste and reducing energy consumption. The compound's synthesis has been optimized in recent years, making it more accessible for large-scale production.

In terms of applications, rac-(1R,2S)-2-(methoxymethyl)cyclohexan-1-ol has shown promise in the pharmaceutical industry as a precursor for various bioactive agents. Its ability to form hydrogen bonds and participate in π-interactions makes it an ideal candidate for drug design. Recent research has focused on its role in the development of kinase inhibitors and other therapeutic agents targeting specific cellular pathways.

The compound's physical properties, including its melting point, boiling point, and solubility, have been extensively characterized. These properties are critical for determining its suitability in various chemical reactions and formulations. For instance, its solubility in organic solvents makes it compatible with many reaction conditions commonly used in organic synthesis.

In conclusion, rac-(1R,2S)-2-(methoxymethyl)cyclohexan-1-ol is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique stereochemistry and functional groups make it a valuable tool for researchers aiming to develop novel bioactive molecules. As advancements in synthetic methods continue to evolve, this compound is expected to play an even greater role in the development of innovative therapeutic agents.